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Introduction

Apocynin-d3, the deuterated form of apocynin, is a valuable tool in biomedical research and

drug development. Apocynin itself is a well-characterized inhibitor of NADPH oxidase (NOX),

an enzyme complex responsible for the production of reactive oxygen species (ROS).[1][2][3]

By mitigating oxidative stress, apocynin and its deuterated analog are instrumental in studying

the role of ROS in a multitude of pathological conditions, including cardiovascular diseases,

neurodegenerative disorders, and inflammatory conditions. This technical guide provides a

comprehensive overview of the commercial availability of Apocynin-d3, detailed experimental

protocols for its use, and a visualization of its mechanism of action.

Commercial Suppliers and Availability
For researchers looking to procure Apocynin-d3, several reputable commercial suppliers offer

this stable isotope-labeled compound. The following table summarizes the available information

from prominent vendors. Please note that pricing is subject to change and it is recommended

to inquire directly with the suppliers for the most current information.
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Supplier Catalog Number Purity
Available
Quantities

MedChemExpress HY-N0088S ≥98% 1 mg, 5 mg

Immunomart HY-N0088S Not specified Inquire for details

Toronto Research

Chemicals
Not explicitly found Not specified Inquire for details

Cayman Chemical Not explicitly found Not specified Inquire for details

Santa Cruz

Biotechnology
Not explicitly found Not specified Inquire for details

Mechanism of Action: Inhibition of NADPH Oxidase
Apocynin acts as an inhibitor of the NADPH oxidase enzyme complex. In phagocytic cells, it is

converted to its active dimeric form, diapocynin, by myeloperoxidase (MPO) in the presence of

hydrogen peroxide (H₂O₂).[1][4] This active form then prevents the assembly of the functional

NADPH oxidase complex by blocking the translocation of the cytosolic subunits, p47phox and

p67phox, to the membrane-bound components, gp91phox (also known as Nox2) and p22phox.

[1][3] This inhibition of complex assembly effectively halts the production of superoxide

radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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